N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-2,2-diphenylacetamide

• IUPAC Name: N-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-2,2-diphenylacetamide
• InChI: InChI=1S/C26H26N2O4/c1-31-22-14-13-21(16-23(22)32-2)28-17-20(15-24(28)29)27-26(30)25(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-14,16,20,25H,15,17H2,1-2H3,(H,27,30)
• InChI Key: OXNPIFMYXKUVAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2CC(CC2=O)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4)OC
• Molecular Formula: C26H26N2O4
• Molecular Weight: 430.5 g/mol

Description

The compound is a complex organic molecule. It contains a pyrrolidinone ring, which is a common structure in many pharmaceuticals and natural products. The 3,4-dimethoxyphenyl group is an analogue of the major human neurotransmitter dopamine where the 3- and 4-position hydroxy groups have been replaced with methoxy groups. It is also closely related to mescaline which is 3,4,5-trimethoxyphenethylamine.

Scientific Research Applications

Oxidative Reactivity and Synthesis

The chemical oxidation of related acetamide compounds has been studied to understand their reactivity and potential synthetic applications. For example, the oxidation reactivity of 2-(pyridin-2-yl)-N,N-diphenylacetamides with different oxidants has been investigated, providing insights into the synthetic routes and product characterization of these compounds (Pailloux et al., 2007).

Anticancer Activity

Compounds derived from related scaffolds, such as 2-[2-methyl-5-phenyl-1-(3,4,5-trimethoxyphenyl)-1H-pyrrol-3-yl]-2-oxo-N-(pyridin-4-yl) acetamide, have been synthesized and evaluated for their cytotoxic activity against breast cancer cell lines. These studies show good cytotoxicity, indicating potential applications in cancer research (Ebrahim Saeedian Moghadam & M. Amini, 2018).

Neuroprotective and Cognitive Enhancement Properties

Related compounds, such as N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide, have been studied for their effects on learning and memory in rat models, showing potential cognitive enhancement and neuroprotective properties (Sakurai et al., 1989).

Corrosion Inhibition

Acetamide derivatives have been synthesized and evaluated as corrosion inhibitors. These studies suggest that such compounds can be effective in protecting materials against corrosion, providing insights into their potential industrial applications (Yıldırım & Cetin, 2008).

Antimicrobial and Anticancer Studies

N-((Diphenylamino)methyl)acetamide and some of its inner transition metal chelates have been synthesized and characterized, showing positive results in antibacterial, antifungal, and anticancer studies. These findings highlight the potential biomedical applications of such compounds (Muruganandam, Kumar, & Balasubramanian, 2013).